Cas no 2171428-00-3 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid
• CAS No: 2171428-00-3
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5874966
• PubChem ID: 165576222
• Update Time: 2025-05-24

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid
• EN300-1558831
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropiperidine-3-carboxylic acid
• 2171428-00-3

• Inchi： 1S/C25H26F2N2O5/c1-2-21(22(30)29-12-11-25(26,27)20(13-29)23(31)32)28-24(33)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,2,11-14H2,1H3,(H,28,33)(H,31,32)/t20?,21-/m0/s1
• InChI Key： CNWWUTSPGDSTBM-LBAQZLPGSA-N
• SMILES： FC1(CCN(C([C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid

Compound 2171428-00-3: A Comprehensive Overview

The compound with CAS number 2171428-00-3, known as 1-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in the field of drug development and chemical synthesis. This compound is characterized by its intricate structure, which includes a fluorine-substituted piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in peptide synthesis and medicinal chemistry.

The structure of this compound is notable for its stereochemistry, particularly the (2S) configuration at the butanoyl group, which plays a critical role in its biological activity and selectivity. The presence of the Fmoc group is a hallmark of modern peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis. This feature underscores the compound's importance in the development of bioactive molecules and its role in advancing therapeutic agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas, including oncology and infectious diseases. Researchers have explored its ability to modulate key enzymes and receptors involved in disease pathways, demonstrating promising results in preclinical models. The incorporation of fluorine atoms in the piperidine ring enhances the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, which are crucial for drug candidates.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. Its construction involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and stereoselective syntheses. The use of advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods has enabled chemists to achieve high yields and excellent stereocontrol, making this compound accessible for further research and development.

The application of this compound extends beyond traditional drug discovery. Its unique structure has also been leveraged in materials science, where it serves as a building block for constructing advanced materials with tailored properties. For instance, its ability to form self-assembled monolayers has been explored for use in nanotechnology and sensor applications.

In conclusion, the compound with CAS number 2171428-00-3 is a versatile molecule with wide-ranging applications across multiple disciplines. Its intricate structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in advancing scientific research and technological innovation.